Methyl 3-[(cyclopropylamino)carbonyl]benzoate

• CAS RN: 852879-05-1
• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol
• IUPAC Name: methyl 3-(cyclopropylcarbamoyl)benzoate
• InChI: InChI=1S/C12H13NO3/c1-16-12(15)9-4-2-3-8(7-9)11(14)13-10-5-6-10/h2-4,7,10H,5-6H2,1H3,(H,13,14)
• InChI Key: JADUEDZMLTWJBS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC(=C1)C(=O)NC2CC2

Description

Methyl 3-[(cyclopropylamino)carbonyl]benzoate is a useful research compound. Its molecular formula is C12H13NO3 and its molecular weight is 219.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Toluene solution of 3-(Methoxycarbonyl)benzenecarboxylic acid, thionyl chloride and DMF (a catalytic amount) were heated under stirring. The reaction solution was dissolved in chloroform after evaporation under reduced pressure. After cyclopropylamine and triethylamine were added thereto and the whole was stirred at room temperature to obtain methyl 3-[(cyclopropylamino)carbonyl]benzoate.

Synthesis routes and methods II

Procedure details

A solution of 0.5 g (2.77 mmol) isophthalic acid mono methyl ester, 5 ml toluene and 0.8 ml SOCl2 is treated with one drop DMF and heated to 80° C. till the evolution of gas ceases. After cooling down the mixture is evaporated, dissolved in 2 ml DCM and added to an at 0° C. stirred mixture of 5 ml 10% aqueous Na2CO3, 0.21 ml (3.0 mmol) cyclopropyl amine and 5 ml DCM. After 1 h the layers are separated and the organic layer is washed with 1 N HCl, brine, dried with sodium sulfate and evaporated. The crude product is crystallized (EtOAc, hexane) to yield N-cyclopropyl-isophthalamic acid methyl ester as off-white crystals.